Cas no 20676-50-0 (Benzenesulfonic acid,2,5-dihydroxy-, ammonium salt (1:1))

• Product Name: Benzenesulfonic acid,2,5-dihydroxy-, ammonium salt (1:1)
• CAS No: 20676-50-0
• MF: C₆H₉NO₅S
• MW: 207.204360723495
• CID: 280424
• PubChem ID: 24183890
• Update Time: 2025-04-19

Benzenesulfonic acid,2,5-dihydroxy-, ammonium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2,5-dihydroxy-, ammonium salt (1:1)
• Hydroquinone ammonium sulfonate
• 1-Propanesulfonic acid,2,3-dimercapto-, ammonium salt (1:1)
• AC1MI757
• AC1Q1W8Q
• AG-H-14150
• Ammonium 2,3-dimercaptopropanesulphonate
• ammonium salt of 2,3-dimercaptopropane-1-sulfonic acid
• ammonium salt of 2,5-dihydroxybenzenesulphonic acid
• azanium 2,3-bis(sulfanyl)propane-1-sulfonate
• azanium 2,3-bis-sulfanylpropane-1-sulfonate
• CTK5E5627
• EINECS 278-888-6
• DTXSID00942875
• 2,5-Dihydroxybenzene-1-sulfonic acid--ammonia (1/1)
• Benzenesulfonic acid,5-dihydroxy-, monoammonium salt
• SCHEMBL9790423
• NSC31531
• 20676-50-0
• NSC-31531

• Inchi： 1S/C6H6O5S.H3N/c7-4-1-2-5(8)6(3-4)12(9,10)11;/h1-3,7-8H,(H,9,10,11);1H3
• InChI Key： YCIFCBURPPRIFZ-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1O)O)(=O)(=O)O.N

Computed Properties

• Exact Mass: 207.02000
• Monoisotopic Mass: 207.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104A^2

Experimental Properties

• Density: 1.743
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 106.45000
• LogP: 1.74920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives